5-Amino-1-(4,4-difluorocyclohexyl)-1h-pyrazole-4-carbonitrile
Cat. No. B3080285
M. Wt: 226.23 g/mol
InChI Key: PSYAZOGUWFIFLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07964607B2
Procedure details
Following the procedure for the preparation of 5-amino-1-(2-methoxyphenyl)-1H-pyrazole-4-carbonitrile but substituting 1-(4,4-difluorocyclohexyl)hydrazine provided the title compound. 400 MHz 1H NMR (CDCl3) δ 7.5 (m, 1H), 3.90 (m, 1H), 2.40-1.00 (m, 8H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1N(C2C=CC=CC=2OC)[N:5]=[CH:4][C:3]=1[C:15]#N.[F:17][C:18]1([F:26])[CH2:23][CH2:22][CH:21]([NH:24][NH2:25])[CH2:20][CH2:19]1>>[NH2:5][C:4]1[N:24]([CH:21]2[CH2:22][CH2:23][C:18]([F:26])([F:17])[CH2:19][CH2:20]2)[N:25]=[CH:15][C:3]=1[C:2]#[N:1]
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Inputs
Step One
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
NC1=C(C=NN1C1=C(C=CC=C1)OC)C#N
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
FC1(CCC(CC1)NN)F
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
NC1=C(C=NN1C1CCC(CC1)(F)F)C#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
